2,3,4-trihydroxybenzaldehyde (5-phenyl-1,2,4-triazin-3-yl)hydrazone

• IUPAC Name: 4-[(E)-[(5-phenyl-1,2,4-triazin-3-yl)hydrazinylidene]methyl]benzene-1,2,3-triol
• InChI: InChI=1S/C16H13N5O3/c22-13-7-6-11(14(23)15(13)24)8-17-20-16-19-12(9-18-21-16)10-4-2-1-3-5-10/h1-9,22-24H,(H,19,20,21)/b17-8+
• InChI Key: QFAXBPRRRVLUKR-CAOOACKPSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN=NC(=N2)NN=CC3=C(C(=C(C=C3)O)O)O
• Isomeric SMILES: C1=CC=C(C=C1)C2=CN=NC(=N2)N/N=C/C3=C(C(=C(C=C3)O)O)O
• Molecular Formula: C16H13N5O3
• DSSTOX Substance ID: DTXSID30417021
• Molecular Weight: 323.31 g/mol
• CAS RN: 330564-32-4

Description

2,3,4-trihydroxybenzaldehyde (5-phenyl-1,2,4-triazin-3-yl)hydrazone, also known as TBA-PhT, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a hydrazone derivative of trihydroxybenzaldehyde and 5-phenyl-1,2,4-triazine-3-amine.

Mechanism of Action

The mechanism of action of 2,3,4-trihydroxybenzaldehyde (5-phenyl-1,2,4-triazin-3-yl)hydrazone is not fully understood. However, it is believed to exert its effects through the modulation of various signaling pathways. It has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. It has also been found to activate the Nrf2 pathway, which is involved in the regulation of antioxidant and detoxification enzymes.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce oxidative stress, inflammation, and apoptosis in various cell types. It has also been found to inhibit the proliferation and migration of cancer cells. In animal studies, it has been shown to improve cognitive function and reduce neuroinflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 2,3,4-trihydroxybenzaldehyde (5-phenyl-1,2,4-triazin-3-yl)hydrazone in lab experiments include its ease of synthesis, low toxicity, and potential applications in various scientific fields. However, its limitations include its limited solubility in aqueous solutions and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2,3,4-trihydroxybenzaldehyde (5-phenyl-1,2,4-triazin-3-yl)hydrazone. One direction is to further investigate its potential applications in the treatment of neurodegenerative diseases. Another direction is to study its effects on other signaling pathways involved in inflammation and cancer. Additionally, further studies are needed to optimize its synthesis and improve its solubility in aqueous solutions.

Synthesis Methods

2,3,4-trihydroxybenzaldehyde (5-phenyl-1,2,4-triazin-3-yl)hydrazone can be synthesized through a simple one-pot reaction between trihydroxybenzaldehyde and 5-phenyl-1,2,4-triazine-3-amine in the presence of a reducing agent such as sodium borohydride. The reaction takes place in a solvent such as ethanol or methanol and can be carried out at room temperature.

Scientific Research Applications

2,3,4-trihydroxybenzaldehyde (5-phenyl-1,2,4-triazin-3-yl)hydrazone has been studied for its potential applications in various scientific fields. It has been found to exhibit antioxidant, anti-inflammatory, and anti-cancer properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.